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Compound of Interest

Compound Name: MEGA-9

Cat. No.: B1676160 Get Quote

MEGA-9 (N-nonanoyl-N-methylglucamine) is a nonionic detergent widely used in research

laboratories for solubilizing membrane proteins. While it is not classified as a hazardous

substance under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), proper disposal is crucial to ensure laboratory safety and environmental protection.[1]

[2] This guide provides essential information on the safe and compliant disposal of MEGA-9.

Chemical and Physical Properties
Understanding the properties of MEGA-9 is the first step toward safe handling and disposal.

Property Value

CAS Number 85261-19-4

Molecular Formula C₁₆H₃₃NO₆

Appearance Solid

GHS Classification Not classified as hazardous[1][2]

Environmental Impact

The product is not considered harmful to aquatic

organisms or to cause long-term adverse effects

in the environment.[1]
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Follow these step-by-step procedures for the proper disposal of MEGA-9 and associated

waste.

Step 1: Waste Identification and Segregation

Pure MEGA-9: Unused or expired pure MEGA-9 should be treated as chemical waste.

Contaminated Materials: Any materials that have come into contact with MEGA-9, such as

gloves, pipette tips, and empty containers, should be considered contaminated waste.

Aqueous Solutions: Solutions containing MEGA-9 should be collected and disposed of as

liquid chemical waste. Do not pour solutions down the drain unless permitted by local

regulations.

Step 2: Containerization

Use a dedicated, leak-proof, and clearly labeled waste container for all MEGA-9 waste.

The container label should include:

The words "Hazardous Waste" (as a general best practice for laboratory chemical waste).

The full chemical name: "MEGA-9 (N-nonanoyl-N-methylglucamine)".

The concentration (if in solution).

An indication of the hazards (in this case, "Non-hazardous" can be noted, but it should still

be handled as chemical waste).

Step 3: Storage

Store the waste container in a designated and well-ventilated secondary containment area,

away from incompatible materials.

Keep the container securely closed when not in use.

Step 4: Disposal
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Arrange for the collection of the chemical waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional and local regulations for chemical waste disposal.

Experimental Workflow for Waste Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of MEGA-9.
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Caption: Workflow for the proper disposal of MEGA-9 waste.

Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety protocols and local regulations before handling and disposing of any

chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1676160?utm_src=pdf-custom-synthesis
https://cdn.gbiosciences.com/pdfs/msds/DG019_msds.pdf
https://cdn.gbiosciences.com/pdfs/msds/DG020_msds_EN.pdf
https://www.benchchem.com/product/b1676160#mega-9-proper-disposal-procedures
https://www.benchchem.com/product/b1676160#mega-9-proper-disposal-procedures
https://www.benchchem.com/product/b1676160#mega-9-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

